Cas no 4481-78-1 (1-oxaspiro[5.5]undecan-2-one)

• Product Name: 1-oxaspiro[5.5]undecan-2-one
• CAS No: 4481-78-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 929655
• PubChem ID: 78233
• Update Time: 2025-04-19

1-oxaspiro[5.5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-oxaspiro[5.5]undecan-2-one
• 1-Oxaspiro(5.5)undecan-2-one
• 62F2L3FU5R
• 4481-78-1
• DTXSID00196311
• Spiro[cyclohexane-1,2'-[2H]pyran]-6'(3'H)-one, 4',5'-dihydro-
• 1-oxaspiro[5.5]undecan-2-on
• EINECS 224-763-6
• NS00031459
• KRSNUDOGPSONQI-UHFFFAOYSA-N
• SCHEMBL494045

• Inchi： 1S/C10H16O2/c11-9-5-4-8-10(12-9)6-2-1-3-7-10/h1-8H2
• InChI Key： KRSNUDOGPSONQI-UHFFFAOYSA-N
• SMILES： O1C(CCCC21CCCCC2)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones